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Compound of Interest

Compound Name: 24:0 L-carnitine-d4

Cat. No.: B12398735

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the 24:0 L-carnitine-d4 standard, a crucial tool in

metabolic research and drug development. It offers an objective analysis of its performance

characteristics alongside alternative deuterated L-carnitine standards, supported by

experimental data and detailed methodologies.

Introduction to 24:0 L-carnitine-d4
Lignoceroyl L-carnitine (24:0 L-carnitine) is a long-chain acylcarnitine involved in the transport

of very long-chain fatty acids into the mitochondria for β-oxidation. Its deuterated analogue,

24:0 L-carnitine-d4, serves as an internal standard in mass spectrometry-based quantitative

analysis. The incorporation of four deuterium atoms provides a distinct mass shift, enabling

accurate quantification of the endogenous, non-labeled 24:0 L-carnitine in various biological

matrices. This is particularly important in the study of metabolic disorders such as X-linked

adrenoleukodystrophy (X-ALD) and other peroxisomal biogenesis disorders.
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The selection of a suitable internal standard is critical for the accuracy and precision of

analytical methods. Below is a comparison of typical product specifications for 24:0 L-
carnitine-d4 and other commonly used long-chain deuterated L-carnitine standards from

various reputable suppliers.

Feature
24:0 L-
carnitine-d4

16:0 L-
carnitine-d3

18:0 L-
carnitine-d3

18:1 L-
carnitine-d3

Synonym
Lignoceroyl L-

carnitine-d4

Palmitoyl L-

carnitine-d3

Stearoyl L-

carnitine-d3

Oleoyl L-

carnitine-d3

Molecular

Formula
C₃₁H₅₇D₄NO₄ C₂₃H₄₂D₃NO₄ C₂₅H₄₈D₃NO₄ C₂₅H₄₆D₃NO₄

Molecular Weight 515.89 g/mol 404.66 g/mol 432.71 g/mol 430.69 g/mol

CAS Number 1219386-77-5 1219386-74-2 1219386-75-3 1219386-76-4

Purity (Typical) ≥98% ≥98% ≥98% ≥98%

Isotopic Purity ≥99% Deuterium ≥99% Deuterium ≥99% Deuterium ≥99% Deuterium

Physical Form Solid Solid Solid Solid

Solubility
Chloroform,

Methanol

Chloroform,

Methanol

Chloroform,

Methanol

Chloroform,

Methanol

Storage -20°C -20°C -20°C -20°C

Experimental Data and Performance
The utility of 24:0 L-carnitine-d4 as an internal standard is demonstrated through its

performance in common analytical techniques such as Thin Layer Chromatography (TLC),

Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Purity Analysis by Thin Layer Chromatography (TLC)
A representative TLC analysis of 24:0 L-carnitine-d4 confirms its high purity, typically

exceeding 98%.
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Parameter Specification Result

Mobile Phase
Chloroform:Methanol:Ammoniu

m Hydroxide (65:35:8, v/v/v)
-

Stationary Phase Silica Gel -

Detection Charring with sulfuric acid Single major spot

Purity >98% Conforms

Structural Confirmation by ¹H NMR Spectroscopy
Proton NMR spectroscopy is used to confirm the chemical structure of the 24:0 L-carnitine-d4
standard. The spectrum is expected to be consistent with the structure of Lignoceroyl L-

carnitine, with the absence of signals corresponding to the deuterated positions.

Representative ¹H NMR Data (in CDCl₃):

δ ~5.5 ppm (m, 1H): CH-O

δ ~3.8 ppm (m, 2H): N-CH₂

δ ~3.4 ppm (s, 9H): N-(CH₃)₃

δ ~2.5 ppm (m, 2H): CH₂-COO

δ ~2.3 ppm (t, 2H): CO-CH₂

δ ~1.6 ppm (m, 2H): CO-CH₂-CH₂

δ ~1.2 ppm (br s, 38H): (CH₂)₁₉

δ ~0.88 ppm (t, 3H): CH₃

Accurate Mass Determination by Mass Spectrometry
High-resolution mass spectrometry is employed to verify the elemental composition and

isotopic enrichment of the 24:0 L-carnitine-d4 standard.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12398735/docs?utm_src=pdf-body#comparative-guide-to-24-0-l-carnitine-d4-standard-for-research-applications
https://www.benchchem.com/product/b12398735/docs?utm_src=pdf-body#comparative-guide-to-24-0-l-carnitine-d4-standard-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Result

Ionization Mode
Electrospray Ionization (ESI),

Positive
-

Mass Analyzer
Time-of-Flight (TOF) or

Orbitrap
-

Expected [M+H]⁺ 516.5199 m/z Conforms to ± 5 ppm

Isotopic Purity ≥99 atom % D Conforms

Experimental Protocols
Detailed methodologies for the key analytical techniques are provided below.

Thin Layer Chromatography (TLC) Protocol for Purity
Assessment

Sample Preparation: Dissolve a small amount of the 24:0 L-carnitine-d4 standard in a

suitable solvent (e.g., chloroform:methanol, 2:1 v/v) to a concentration of approximately 1

mg/mL.

TLC Plate: Use a silica gel 60 F₂₅₄ TLC plate.

Spotting: Apply 1-2 µL of the sample solution to the baseline of the TLC plate.

Development: Place the plate in a developing chamber containing a mobile phase of

chloroform:methanol:ammonium hydroxide (65:35:8, v/v/v). Allow the solvent front to travel

up the plate.

Visualization: After development, dry the plate and visualize the spots by charring with a 10%

sulfuric acid in ethanol solution followed by heating.

Analysis: A single major spot should be observed, indicating high purity.

¹H NMR Spectroscopy Protocol for Structural
Verification
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Sample Preparation: Dissolve approximately 5 mg of the 24:0 L-carnitine-d4 standard in 0.7

mL of deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

Instrument: Use a 400 MHz or higher NMR spectrometer.

Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum.

Data Processing: Process the raw data (Fourier transform, phase correction, and baseline

correction) and integrate the signals.

Analysis: Compare the chemical shifts, multiplicities, and integrations of the observed signals

with the expected values for the 24:0 L-carnitine structure.

LC-MS/MS Protocol for Quantitative Analysis
Sample Preparation: Spike biological samples (e.g., plasma, tissue homogenates) with a

known concentration of 24:0 L-carnitine-d4 internal standard. Perform a protein

precipitation and lipid extraction using a suitable solvent system (e.g., methanol or

acetonitrile).

Chromatography: Use a C18 reversed-phase column with a gradient elution of water and

acetonitrile, both containing 0.1% formic acid.

Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization

(ESI+) mode. Use Multiple Reaction Monitoring (MRM) to detect the transitions for both the

endogenous 24:0 L-carnitine and the 24:0 L-carnitine-d4 internal standard.

24:0 L-carnitine transition: m/z 512.5 → m/z 85.1

24:0 L-carnitine-d4 transition: m/z 516.5 → m/z 85.1

Quantification: Construct a calibration curve using known concentrations of the non-labeled

standard. Determine the concentration of endogenous 24:0 L-carnitine in the samples by

comparing the peak area ratio of the analyte to the internal standard against the calibration

curve.
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Caption: Carnitine shuttle and β-oxidation pathway.

LC-MS/MS Workflow for Acylcarnitine Analysis
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Caption: Workflow for quantitative analysis of acylcarnitines.
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Logical Relationship of Deuterated Standards in
Quantitative Analysis
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To cite this document: BenchChem. [Comparative Guide to 24:0 L-carnitine-d4 Standard for
Research Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398735/docs#comparative-guide-to-24-0-l-
carnitine-d4-standard-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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